1-(4-Bromophenyl)-2-methyl-2-phenylpropan-1-one
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Overview
Description
1-(4-Bromophenyl)-2-methyl-2-phenylpropan-1-one is a chemical compound. It is a derivative of propanone, with a bromophenyl group attached to the first carbon atom, and a methyl and phenyl group attached to the second carbon atom .
Molecular Structure Analysis
The molecular structure of this compound can be analyzed using various techniques such as X-ray structure analysis and quantum chemical investigations . The compound crystallizes in the monoclinic space group P21/c with unit cell parameters . The molecular geometry parameters can be further optimized by density functional theory (DFT) using B3LYP/6-311G++(d, p) basis set in the ground state .Physical And Chemical Properties Analysis
This compound is described as white to light yellow crystals. It is soluble in alcohol, ether, glacial acetic acid, benzene, carbon disulfide and petroleum ether, but insoluble in water . It is easy to volatilize with water vapor .Scientific Research Applications
Synthetic Methodologies and Reactions
- A study by Yamaoka, Fokkens, and Nibbering (1999) on 3-phenyl-1-bromopropane, which is structurally similar to the compound of interest, discussed the elimination of ethylene following an exchange between the hydrogen atoms from position 1 and the ortho positions of the phenyl ring. This study provides insight into the reaction mechanisms and structural transformations relevant to bromophenyl compounds (Yamaoka, Fokkens, & Nibbering, 1999).
- Matsumoto, Ilies, and Nakamura (2011) described a [4+2] benzannulation reaction involving alkyne and biaryl or 2-alkenylphenyl Grignard reagent, showcasing a method to synthesize phenanthrenes. This process highlights the versatility of bromophenyl compounds in forming complex aromatic structures (Matsumoto, Ilies, & Nakamura, 2011).
Mechanistic Insights and Chemical Behavior
- The study of side-chain fragmentation of arylalkanol radical cations by Baciocchi, Bietti, Putignani, and Steenken (1996) provides valuable mechanistic insights into how bromophenyl compounds behave under specific conditions, further contributing to the understanding of their chemical behavior (Baciocchi, Bietti, Putignani, & Steenken, 1996).
Applications in Material Science
- Percec, Chu, and Kawasumi (1994) explored the synthesis and characterization of dendrimers incorporating bromophenyl units. This research demonstrates the potential applications of such compounds in creating new materials with specific properties (Percec, Chu, & Kawasumi, 1994).
Environmental and Health Studies
- A study on the human epidermal penetration of 1-bromopropane by Frasch, Dotson, and Barbero (2011) discusses the dermal absorption characteristics of brominated solvents, which is relevant for understanding the environmental and health implications of such compounds (Frasch, Dotson, & Barbero, 2011).
Safety and Hazards
This compound may be harmful if swallowed, in contact with skin, or if inhaled. It may cause skin irritation, serious eye irritation, and respiratory irritation . It is advised to wear personal protective equipment, ensure adequate ventilation, avoid getting in eyes, on skin, or on clothing, and avoid ingestion and inhalation .
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various enzymes and receptors, influencing their function
Mode of Action
It’s likely that the compound interacts with its targets, leading to changes in their function . The bromophenyl group may play a role in this interaction, as bromine atoms are often involved in halogen bonding with proteins .
Biochemical Pathways
Similar compounds have been found to influence various biochemical pathways, leading to downstream effects
Result of Action
Similar compounds have been found to have various effects at the molecular and cellular level
Action Environment
Factors such as temperature, ph, and the presence of other molecules can influence the action of similar compounds
Biochemical Analysis
Biochemical Properties
It is known that bromophenyl compounds can interact with various enzymes and proteins
Cellular Effects
Similar bromophenyl compounds have been shown to have effects on various types of cells . These compounds can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is likely that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
It is known that similar compounds can have long-term effects on cellular function .
Metabolic Pathways
Similar compounds have been shown to interact with various enzymes and cofactors .
Transport and Distribution
Similar compounds have been shown to interact with various transporters and binding proteins .
Subcellular Localization
Similar compounds have been shown to localize to specific compartments or organelles within the cell .
properties
IUPAC Name |
1-(4-bromophenyl)-2-methyl-2-phenylpropan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15BrO/c1-16(2,13-6-4-3-5-7-13)15(18)12-8-10-14(17)11-9-12/h3-11H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTVLXFQYLYFFPH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C1=CC=CC=C1)C(=O)C2=CC=C(C=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15BrO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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